3-chloro-N-(4-ethoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(4-ethoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H13ClN2O4S/c1-2-24-10-7-8-12(13(9-10)20(22)23)19-17(21)16-15(18)11-5-3-4-6-14(11)25-16/h3-9H,2H2,1H3,(H,19,21)
• InChI Key: CASPCZBYKGRVEE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3S2)Cl)[N+](=O)[O-]
• Molecular Formula: C17H13ClN2O4S
• Molecular Weight: 376.8 g/mol

Description

3-chloro-N-(4-ethoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential for various applications in research.

Mechanism of Action

The mechanism of action of 3-chloro-N-(4-ethoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide involves the inhibition of specific enzymes such as histone deacetylases (HDACs) and phosphodiesterases (PDEs). HDACs play a role in gene expression and cell differentiation, while PDEs are involved in the regulation of intracellular signaling pathways. Inhibition of these enzymes can lead to changes in gene expression and cellular signaling, which can have therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-N-(4-ethoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide can induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases. It has also been shown to have anti-fibrotic effects in the liver and lungs.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-(4-ethoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide in lab experiments is its specificity for certain enzymes, which allows for targeted effects. However, its potency and selectivity can vary depending on the specific HDAC or PDE isoform being targeted. Additionally, its solubility and stability can be a limitation in some experiments.

Future Directions

For research on 3-chloro-N-(4-ethoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide include further studies on its potential therapeutic applications, optimization of its potency and selectivity for specific enzymes, and development of new analogs with improved solubility and stability. It may also be useful in combination therapy with other drugs for synergistic effects.

Synthesis Methods

The synthesis method for 3-chloro-N-(4-ethoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide involves the reaction of 3-chloro-1-benzothiophene-2-carboxylic acid with 4-ethoxy-2-nitroaniline in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography.

Scientific Research Applications

3-chloro-N-(4-ethoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide has been studied for its potential as a therapeutic agent for various diseases such as cancer, inflammation, and neurodegenerative disorders. It has also been used in research on the development of new drugs and as a tool for studying biological processes.